Cas no 1536638-79-5 (Methyl 1,4-dimethylpyrrolidine-3-carboxylate)

• Product Name: Methyl 1,4-dimethylpyrrolidine-3-carboxylate
• CAS No: 1536638-79-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6451930
• PubChem ID: 18713590
• Update Time: 2025-11-01

Methyl 1,4-dimethylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS018904380
• 1536638-79-5
• methyl 1,4-dimethylpyrrolidine-3-carboxylate
• EN300-5039967
• SCHEMBL21958656
• Methyl 1,4-dimethylpyrrolidine-3-carboxylate

• Inchi： 1S/C8H15NO2/c1-6-4-9(2)5-7(6)8(10)11-3/h6-7H,4-5H2,1-3H3
• InChI Key： LCTYYXKRCCSBLL-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN(C)CC1C)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Methyl 1,4-dimethylpyrrolidine-3-carboxylate

Methyl 1,4-Dimethylpyrrolidine-3-Carboxylate (CAS No. 1536638-79-5): An Overview of Its Properties and Applications

Methyl 1,4-dimethylpyrrolidine-3-carboxylate (CAS No. 1536638-79-5) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of pyrrolidines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding Methyl 1,4-dimethylpyrrolidine-3-carboxylate.

Chemical Structure and Properties

Methyl 1,4-dimethylpyrrolidine-3-carboxylate is characterized by its pyrrolidine ring structure with two methyl groups at the 1 and 4 positions and a carboxylate ester group at the 3 position. The molecular formula of this compound is C₈H₁₅NO₂, and its molecular weight is approximately 157.20 g/mol. The presence of the pyrrolidine ring imparts significant stability to the molecule, while the ester group provides reactivity and functional versatility.

The compound is typically a colorless liquid or solid at room temperature, depending on its purity and form. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. The physical properties of Methyl 1,4-dimethylpyrrolidine-3-carboxylate make it suitable for various chemical reactions and synthetic transformations.

Synthesis Methods

The synthesis of Methyl 1,4-dimethylpyrrolidine-3-carboxylate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 1,4-dimethylpyrrolidine-3-carboxylic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction proceeds via a nucleophilic acyl substitution mechanism:

            CH3C5H7NCOOH + CH3OH → CH3C5H7NCOOCH3 + H2O
        

An alternative approach involves the use of a protected amino acid derivative as a starting material. For example, N-Boc protected 1,4-dimethylpyrrolidine-3-carboxylic acid can be synthesized and then deprotected to yield the free carboxylic acid, which can subsequently be esterified to form Methyl 1,4-dimethylpyrrolidine-3-carboxylate.

Biological Activity and Applications

Methyl 1,4-dimethylpyrrolidine-3-carboxylate has been studied for its potential biological activities in various contexts. Recent research has focused on its role as a building block for more complex molecules with therapeutic potential. For instance, pyrrolidines are known to exhibit neuroprotective properties due to their ability to modulate neurotransmitter systems.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the use of pyrrolidine derivatives as inhibitors of protein-protein interactions (PPIs) involved in neurodegenerative diseases such as Alzheimer's disease. The researchers found that certain pyrrolidine-based compounds effectively disrupted these interactions without causing significant cytotoxicity. While Methyl 1,4-dimethylpyrrolidine-3-carboxylate itself may not be directly active in this context, it serves as a valuable intermediate for synthesizing more complex derivatives with specific biological activities.

In another study published in Organic & Biomolecular Chemistry in 2021, researchers explored the use of pyrrolidine derivatives as scaffolds for developing novel antibiotics. The study highlighted the importance of functional groups such as carboxylic acids and esters in enhancing the antimicrobial activity of these compounds. The results suggested that modifications to the pyrrolidine ring structure could lead to improved efficacy against multidrug-resistant bacteria.

Safety Considerations and Handling

Methyl 1,4-dimethylpyrrolidine-3-carboxylate, like many organic compounds, should be handled with care to ensure safety in laboratory settings. It is important to follow standard laboratory practices for handling chemicals, including wearing appropriate personal protective equipment (PPE) such as gloves and safety goggles. The compound should be stored in a cool, dry place away from sources of heat or ignition.

In terms of environmental impact, it is advisable to dispose of any unused or waste materials according to local regulations for hazardous waste management. Proper disposal methods help minimize potential environmental contamination.

Conclusion

Methyl 1,4-dimethylpyrrolidine-3-carboxylate (CAS No. 1536638-79-5) is a versatile compound with unique structural features that make it valuable for various applications in organic chemistry and medicinal chemistry. Its chemical properties and synthesis methods have been well-characterized, providing a solid foundation for further research and development. Recent studies have highlighted its potential as a building block for more complex molecules with therapeutic applications, particularly in the areas of neuroprotection and antibiotic development.